Cas no 787640-44-2 (6,7-difluoro-1,2,3,4-tetrahydroisoquinoline)

6,7-difluoro-1,2,3,4-tetrahydroisoquinoline structure
787640-44-2 structure
Product Name:6,7-difluoro-1,2,3,4-tetrahydroisoquinoline
CAS No:787640-44-2
MF:C9H9F2N
MW:169.171269178391
MDL:MFCD13179156
CID:1117785
PubChem ID:57880511
Update Time:2024-10-27

6,7-difluoro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 6,7-DIFLUORO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
    • 6,7-difluoro-1,2,3,4-tetrahydroisoquinoline
    • 6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline (ACI)
    • AKOS022271964
    • AMY16262
    • 787640-44-2
    • FD10690
    • CS-0455808
    • EN300-374421
    • MFCD13179156
    • DS-11756
    • SCHEMBL4788250
    • MDL： MFCD13179156
    • Inchi： 1S/C9H9F2N/c10-8-3-6-1-2-12-5-7(6)4-9(8)11/h3-4,12H,1-2,5H2
    • InChI Key： YJAKFAUAMXMLPT-UHFFFAOYSA-N
    • SMILES： FC1C(F)=CC2CCNCC=2C=1

Computed Properties

  • Exact Mass: 169.07030562g/mol
  • Monoisotopic Mass: 169.07030562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Boiling Point: 224.7±40.0°C at 760 mmHg

6,7-difluoro-1,2,3,4-tetrahydroisoquinoline Security Information

6,7-difluoro-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM228686-1g
6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline
 787640-44-2 95%
1g
 $421 2021-08-04
TRC
D201100-250mg
6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline
 787640-44-2
250mg
 $ 705.00 2022-06-05
TRC
D201100-500mg
6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline
 787640-44-2
500mg
 $ 1170.00 2022-06-05
Alichem
A189007916-250mg
6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline
 787640-44-2 95%
250mg
 $196.20 2023-09-01
Alichem
A189007916-1g
6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline
 787640-44-2 95%
1g
 $445.50 2023-09-01
Chemenu
CM228686-1g
6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline
 787640-44-2 95%+
1g
 $*** 2023-03-30
eNovation Chemicals LLC
Y0999020-5g
6,7-difluoro-1,2,3,4-tetrahydro-Isoquinoline
 787640-44-2 95%
5g
 $790 2024-08-02
eNovation Chemicals LLC
K08098-1g
6,7-DIFLUORO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
 787640-44-2 97%
1g
 $430 2024-07-28
eNovation Chemicals LLC
K08098-5g
6,7-DIFLUORO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
 787640-44-2 97%
5g
 $1250 2024-07-28
eNovation Chemicals LLC
K08098-25g
6,7-DIFLUORO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
 787640-44-2 97%
25g
 $3000 2022-11-02

6,7-difluoro-1,2,3,4-tetrahydroisoquinoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:787640-44-2)6,7-difluoro-1,2,3,4-tetrahydroisoquinoline
Order Number:A923554
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:36
Price ($):478.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:787640-44-2)6,7-difluoro-1,2,3,4-tetrahydroisoquinoline
A923554
Purity:99%
Quantity:1g
Price ($):478.0
Email